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Compound of Interest

2-(2,4-
Compound Name: _ ]
Dichlorophenoxy)acetohydrazide

cat. No.: B1296685

This document provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2-(2,4-Dichlorophenoxy)acetohydrazide in a laboratory setting.
Researchers, scientists, and drug development professionals should adhere to these
guidelines to mitigate risks and ensure a safe working environment.

Hazard Identification and Risk Assessment

2-(2,4-Dichlorophenoxy)acetohydrazide is classified with the following hazards:
e Skin corrosion/irritation (Category 2): Causes skin irritation.[1]
o Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May
cause respiratory irritation.[1]

A thorough risk assessment should be conducted before any handling of this chemical.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory for handling 2-(2,4-
Dichlorophenoxy)acetohydrazide to prevent exposure through inhalation, skin contact, or
eye contact.[1][2]
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Protection Type

Specific PPE

Standard/Specification

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene or Nitrile)

Inspect gloves prior to use.
Use proper glove removal
technique.[1][2]

Eye/Face Protection

Safety glasses with side-
shields or chemical splash

goggles and a face shield.

Conforming to EN166 or ANSI
Z87.1.[2]

Skin and Body Protection

Complete suit protecting
against chemicals or a flame-

retardant lab coat.

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[1][3]

Respiratory Protection

For nuisance exposures, use a
P95 (US) or P1 (EU EN 143)
particle respirator. For higher-
risk activities or where
ventilation is inadequate, a full-
face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges should be
used.[1][2]

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[2]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is critical for the safe handling of 2-(2,4-

Dichlorophenoxy)acetohydrazide.

Preparation and Engineering Controls

» Ventilation: Always handle this chemical in a well-ventilated area.[1] A certified chemical

fume hood is required for all weighing and manipulation of the solid compound to avoid the
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formation and inhalation of dust and aerosols.[1][4]

 Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[2]

o Restricted Access: Designate a specific area for handling this compound and restrict access
to authorized personnel only.

Handling the Chemical

Avoid Contact: Avoid all personal contact, including inhalation of dust.[5]

o Weighing: If weighing the solid, do so within the chemical fume hood on a tared and stable
surface.

o Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.

o Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[1] Do not eat, drink, or smoke in the laboratory.[6]

Storage

o Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
area.[1][7] The recommended storage temperature is 2-8°C.[1]

e Incompatibilities: Store away from oxidizing materials and acids.[2]
o Labeling: Ensure all containers are clearly and accurately labeled.

Disposal Plan

Dispose of 2-(2,4-Dichlorophenoxy)acetohydrazide and any contaminated materials in
accordance with all applicable local, state, and federal regulations.[1]

Waste Collection

» Containers: Collect waste in suitable, closed, and clearly labeled containers for disposal.[1]
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[1]

» Spills: In the event of a spill, avoid creating dust.[1] Sweep or shovel the material into a
suitable container for disposal.[1] Do not let the product enter drains.[1]

Waste Disposal

o Method: The primary recommended method of disposal is to offer the waste to a licensed

professional waste disposal service.

o Regulations: All disposal practices must be in compliance with local, state, and federal

environmental control regulations.[7]

Chemical and Physical Properties

Property Value
Molecular Formula CsHsCI2N20:2
Molecular Weight 235.07 g/mol [1]
CAS Number 28236-62-6[1]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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